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In the pursuit of efficient and cost-effective solar energy conversion, various semiconductor

materials have been explored. Crystalline silicon (Si) has long dominated the photovoltaic

market due to its abundance, well-established manufacturing processes, and high-power

conversion efficiencies.[1][2][3] However, emerging materials like cadmium selenide (CdSe), a

II-VI semiconductor, present unique properties that make them a subject of intense research,

particularly for next-generation photovoltaic applications such as tandem solar cells.[4][5]

This guide provides an objective comparison between cadmium selenide and silicon for solar

cell applications, supported by experimental data. It is intended for researchers and

professionals in the fields of materials science, photovoltaics, and drug development who may

utilize photosensitive materials.

Physicochemical and Photovoltaic Properties
The fundamental properties of a semiconductor dictate its suitability for solar cell applications.

Silicon's indirect bandgap is well-suited for absorbing a broad range of the solar spectrum,

while CdSe's direct and wider bandgap allows for strong light absorption with a much thinner

material layer.[5][6]
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Property Cadmium Selenide (CdSe) Silicon (Si)

Bandgap (at 300K) ~1.72 eV (Direct)[4][5] ~1.12 eV (Indirect)[2][7]

Absorption Coefficient
High (α > 10⁴ cm⁻¹ in the

visible region)[5][8]

Relatively low near the

bandgap[6]

Charge Carrier Mobility
Electron mobility can be

improved with doping[9]

Electron mobility: ~1500

cm²/V·s; Hole mobility: ~450

cm²/V·s[10]

Material Abundance
Cadmium and Selenium are

less abundant

Second most abundant

element in the Earth's crust[1]

[11]

Toxicity
Contains Cadmium, a toxic

heavy metal[12]
Non-toxic[3][7]

Stability
Good moisture and thermal

stability[5]

Excellent, with lifespans of 25+

years[1][7]

Performance Metrics of Solar Cells
The performance of a solar cell is quantified by several key metrics. Silicon solar cells are the

benchmark for high efficiency and reliability in commercial applications.[1] CdSe-based solar

cells are in a much earlier stage of development but show potential, especially as a component

in multi-junction devices.[13][14]
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Performance Metric
Cadmium Selenide (CdSe)
Based Cells (Experimental)

Crystalline Silicon (Si)
Based Cells (Commercial
& Lab)

Power Conversion Efficiency

(PCE)

1.88% (Thin-film)[4]; ~6%

reported in other studies[13]

[15]

20-22% (Industrially-produced

modules)[1]; >27% (Lab record

for monocrystalline)[1]; 27.9%

(Latest lab record)[16]

Open-Circuit Voltage (Voc)

0.501 V[4]; ~0.70 V reported

with an amorphous silicon p-

layer[5]

~0.740 V (for a 25.6% efficient

cell)[6]

Short-Circuit Current Density

(Jsc)
6.45 mA/cm²[4]

~41.8 mA/cm² (for a 25.6%

efficient cell)[6]

Fill Factor (FF) 58.1%[4]
~82.7% (for a 25.6% efficient

cell)[6]

Experimental Methodologies
The fabrication processes for silicon and cadmium selenide solar cells differ significantly,

reflecting the maturity and nature of each technology.

Protocol 1: Crystalline Silicon Solar Cell Fabrication
The manufacturing of crystalline silicon solar cells is a highly optimized, multi-stage process.

[17]

Purification: The process begins with the carbothermic reduction of high-purity quartz (SiO₂)

in an arc furnace to produce metallurgical-grade silicon (98-99% pure).[17][18] This is

followed by a chemical purification process, such as the Siemens process, to produce ultra-

pure polycrystalline silicon.[17][19]

Ingot Formation: The polysilicon is melted, and a single-crystal ingot is grown using the

Czochralski process, where a seed crystal is slowly pulled from the molten silicon.[18][20]

Wafer Slicing: The cylindrical ingot is sliced into very thin wafers (160-190 µm) using multi-

wire saws.[2][17]
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Cell Fabrication:

Texturing: The wafer surface is chemically textured to reduce reflection and increase light

absorption.[19]

Doping/Diffusion: A p-n junction is created by diffusing a dopant (e.g., phosphorus for n-

type) into the p-type silicon wafer in a high-temperature furnace.[20][21]

Anti-Reflection Coating: A thin layer of a material like silicon nitride is deposited via

chemical vapor deposition to further minimize reflection.[17]

Metallization: Metal contacts (e.g., silver for the front and aluminum for the back) are

screen-printed onto the wafer to collect the electrical current.[17][18]
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Fig 1. Simplified workflow for crystalline silicon solar cell manufacturing.
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Protocol 2: Cadmium Selenide Quantum Dot (QD)
Synthesis for Solar Cells
CdSe for solar cells is often synthesized in the form of quantum dots (colloidal nanocrystals),

which can then be deposited as a thin film. This protocol is a generalized example of a colloidal

synthesis.

Precursor Preparation: Two separate precursor solutions are prepared.

Cadmium Precursor: Cadmium oxide (CdO) is dissolved in a high-boiling point solvent like

1-octadecene (ODE) with a ligand such as oleic acid at an elevated temperature.[22][23]

Selenium Precursor: Selenium (Se) powder is dissolved in a solvent like ODE, often with

the aid of a coordinating agent like trioctylphosphine (TOP).[23][24]

High-Temperature Injection: The cadmium precursor solution is heated to a high temperature

(e.g., 200-260°C) under an inert atmosphere (N₂).[22][24] The room-temperature selenium

precursor is then rapidly injected into the hot reaction flask.

Nanocrystal Growth: The injection triggers the nucleation and subsequent growth of CdSe

nanocrystals. The size of the quantum dots, which determines their optical properties, is

controlled by the growth time and temperature.[23]

Quenching and Isolation: The reaction is stopped by cooling the mixture. The synthesized

CdSe QDs are then isolated from the reaction solution by precipitation using a non-solvent

like ethanol, followed by centrifugation.[22]

Film Deposition: For a solar cell, the purified QDs are dispersed in a suitable solvent and

deposited onto a substrate (e.g., FTO-coated glass) using techniques like spin-coating to

form a thin film.
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Fig 2. General workflow for colloidal synthesis of CdSe quantum dots.
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Discussion: A Comparative Analysis
Silicon: The Incumbent Technology Silicon's dominance is built on decades of research and

development, leading to a highly efficient, stable, and cost-effective technology.[3] Its

abundance and non-toxicity are significant advantages for large-scale deployment.[7][11] The

primary drawbacks are its indirect bandgap, which necessitates thicker wafers for sufficient

light absorption, and a complex, energy-intensive manufacturing process.[2][6] However,

continuous improvements in manufacturing and cell design, such as passivated emitter and

rear contact (PERC) and interdigitated back contact (IBC) technologies, continue to push

efficiencies higher.[1][17]

Cadmium Selenide: An Emerging Alternative Cadmium selenide's primary advantages lie in

its strong, direct-bandgap absorption and tunable electronic properties, especially in its

quantum dot form.[5][12] The high absorption coefficient means that a very thin layer of CdSe

is sufficient to absorb sunlight, potentially leading to lower material consumption and costs.[5]

[8] Its bandgap of ~1.7 eV is not ideal for a single-junction cell on its own but is nearly optimal

for the top cell in a tandem configuration with a silicon bottom cell.[4][5][14] Such tandem

devices could surpass the theoretical efficiency limit of single-junction silicon cells.

The main challenges for CdSe are its relatively low demonstrated efficiencies in single-junction

devices and the environmental concerns related to cadmium toxicity.[4][12] Significant research

is still needed to overcome issues like film quality, defect density, and charge transport to

realize its full potential.[4][5]

Conclusion
Silicon remains the undisputed leader in the solar cell market, offering a mature, reliable, and

highly efficient solution. Its performance and manufacturing are well-understood, making it the

standard for most applications.

Cadmium selenide, while currently not competitive with silicon in terms of standalone cell

efficiency or market readiness, represents a promising material for future photovoltaic

technologies. Its key potential lies in its use as a top-cell absorber in high-efficiency tandem

solar cells paired with silicon, a configuration that could push the boundaries of solar energy

conversion. The development of efficient and stable CdSe-based devices remains an active

and important area of research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Crystalline Silicon Photovoltaics Research | Department of Energy [energy.gov]

2. Crystalline silicon - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. pv-magazine.com [pv-magazine.com]

5. A Study of Cadmium Selenide Solar Cells - ProQuest [proquest.com]

6. High-efficiency crystalline silicon solar cells: status and perspectives - Energy &
Environmental Science (RSC Publishing) DOI:10.1039/C5EE03380B [pubs.rsc.org]

7. youtube.com [youtube.com]

8. Ellipsometry Study of CdSe Thin Films Deposited by PLD on ITO Coated Glass
Substrates - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. csfusion.org [csfusion.org]

11. luminasolar.com [luminasolar.com]

12. Cadmium selenide - Wikipedia [en.wikipedia.org]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. pv-magazine.com [pv-magazine.com]

17. How are silicon solar cells manufactured? | ▷ Photovoltaic solar energy Master ◁
[mastersolar.ies.upm.es]

18. solarnplus.com [solarnplus.com]

19. Solar Photovoltaic Manufacturing Basics | Department of Energy [energy.gov]

20. Solar Cell Production: from silicon wafer to cell [sinovoltaics.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b8431935?utm_src=pdf-custom-synthesis#bc-rfq
https://www.energy.gov/eere/solar/crystalline-silicon-photovoltaics-research
https://en.wikipedia.org/wiki/Crystalline_silicon
https://www.researchgate.net/publication/257712594_High_Efficiency_Silicon_Solar_Cells
https://www.pv-magazine.com/2022/01/11/cadmium-selenide-solar-cell-with-1-88-efficiency/
https://www.proquest.com/openview/720132fbd5c17df1b76630ca241350b1/1?pq-origsite=gscholar&cbl=18750&diss=y
https://pubs.rsc.org/en/content/articlehtml/2016/ee/c5ee03380b
https://pubs.rsc.org/en/content/articlehtml/2016/ee/c5ee03380b
https://www.youtube.com/watch?v=9o-K2odTdBc
https://pmc.ncbi.nlm.nih.gov/articles/PMC8232614/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8232614/
https://www.researchgate.net/publication/283499641_Increased_Carrier_Mobility_and_Lifetime_in_CdSe_Quantum_Dot_Thin_Films_Through_Surface_Trap_Passivation_and_Doping
https://www.csfusion.org/semiconductor-material/the-maze-of-charge-carrier-mobility-in-common-semiconductors/
https://luminasolar.com/silicon/
https://en.wikipedia.org/wiki/Cadmium_selenide
https://www.researchgate.net/publication/376828220_Cadmium_Selenide_CdSe_as_an_Active_Absorber_Layer_for_Solar_Cells_with_Voc_Approaching_750_mV
https://www.researchgate.net/publication/360967901_Fabrication_and_Optimization_of_CdSe_Solar_Cells_for_Possible_Top_Cell_of_Silicon-Based_Tandem_Devices
https://www.researchgate.net/publication/356457240_Material_Requirements_for_CdSe_Wide_Bandgap_Solar_Cells
https://www.pv-magazine.com/2025/12/19/all-solar-cell-efficiencies-at-a-glance-delayed/
https://mastersolar.ies.upm.es/en/how-are-silicon-solar-cells-manufactured/
https://mastersolar.ies.upm.es/en/how-are-silicon-solar-cells-manufactured/
https://www.solarnplus.com/how-crystalline-silicon-becomes-a-pv-cell/
https://www.energy.gov/eere/solar/solar-photovoltaic-manufacturing-basics
https://sinovoltaics.com/solar-basics/solar-cell-production-from-silicon-wafer-to-cell/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8431935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. ossila.com [ossila.com]

22. pubs.acs.org [pubs.acs.org]

23. chalcogen.ro [chalcogen.ro]

24. education.mrsec.wisc.edu [education.mrsec.wisc.edu]

To cite this document: BenchChem. [A Comparative Guide to Cadmium Selenide and Silicon
in Solar Cell Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8431935/docs#a-comparative-guide-to-cadmium-
selenide-and-silicon-in-solar-cell-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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